Cas no 23587-01-1 (3-Pyridinecarboxylicacid, 5-fluoro-, nitrilotri-2,1-ethanediyl ester (9CI))
23587-01-1 structure
Product Name:3-Pyridinecarboxylicacid, 5-fluoro-, nitrilotri-2,1-ethanediyl ester (9CI)
CAS No:23587-01-1
MF:C24H21F3N4O6
MW:518.441956281662
CID:254743
PubChem ID:211819
Update Time:2025-04-19
3-Pyridinecarboxylicacid, 5-fluoro-, nitrilotri-2,1-ethanediyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxylicacid, 5-fluoro-, nitrilotri-2,1-ethanediyl ester (9CI)
- 2-[bis[2-(5-fluoropyridine-3-carbonyl)oxyethyl]amino]ethyl 5-fluoropyridine-3-carboxylate
- BRN 0505101
- 3-Pyridinecarboxylic acid, 5-fluoro-, 2,2',2''-nitrilotri-2,1-ethanediyl ester
- 2,2',2''-Nitrilotri-2,1-ethanediyl 5-fluoro-3-pyridinecarboxylate
- 23587-01-1
- DTXSID00178233
- Ethanol, 2-nitrilotris-, tri(5-fluoronicotinate)
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- Inchi: 1S/C24H21F3N4O6/c25-19-7-16(10-28-13-19)22(32)35-4-1-31(2-5-36-23(33)17-8-20(26)14-29-11-17)3-6-37-24(34)18-9-21(27)15-30-12-18/h7-15H,1-6H2
- InChI Key: UHYSECYXNUVJBK-UHFFFAOYSA-N
- SMILES: FC1=CN=CC(=C1)C(=O)OCCN(CCOC(C1C=NC=C(C=1)F)=O)CCOC(C1C=NC=C(C=1)F)=O
Computed Properties
- Exact Mass: 518.14143
- Monoisotopic Mass: 518.141319
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 37
- Rotatable Bond Count: 15
- Complexity: 656
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 121
- XLogP3: 2
Experimental Properties
- Density: 1.386
- Boiling Point: 621.7°C at 760 mmHg
- Flash Point: 329.8°C
- Refractive Index: 1.565
- PSA: 120.81
3-Pyridinecarboxylicacid, 5-fluoro-, nitrilotri-2,1-ethanediyl ester (9CI) Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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